Celgosivir

Catalog No.
S16182954
CAS No.
121104-96-9; 141117-12-6
M.F
C12H21NO5
M. Wt
259.30 g/mol
Availability
In Stock
* This item is exclusively intended for research purposes and is not designed for human therapeutic applications or veterinary use.
Celgosivir

CAS Number

121104-96-9; 141117-12-6

Product Name

Celgosivir

IUPAC Name

[(1S,6S,7S,8R,8aR)-1,7,8-trihydroxy-1,2,3,5,6,7,8,8a-octahydroindolizin-6-yl] butanoate

Molecular Formula

C12H21NO5

Molecular Weight

259.30 g/mol

InChI

InChI=1S/C12H21NO5/c1-2-3-9(15)18-8-6-13-5-4-7(14)10(13)12(17)11(8)16/h7-8,10-12,14,16-17H,2-6H2,1H3/t7-,8-,10+,11+,12+/m0/s1

InChI Key

HTJGLYIJVSDQAE-VWNXEWBOSA-N

SMILES

Array

Celgosivir is a 6-0-butanoyl ester derivative of castanospermine, a compound derived from the Australian chestnut with activity against hepatitis C virus. Celgosivir rapidly converts to castanospermine in the body, where it is a potent inhibitor of alpha-glucosidase I, a host enzyme required for viral assembly, release, and infectivity.
CELGOSIVIR is a small molecule drug with a maximum clinical trial phase of II (across all indications) and has 3 investigational indications.
inhibits glycoprotein processing & the growth of HIVs
See also: Celgosivir Hydrochloride (active moiety of).

XLogP3

-0.8

Hydrogen Bond Acceptor Count

6

Hydrogen Bond Donor Count

3

Exact Mass

259.14197277 Da

Monoisotopic Mass

259.14197277 Da

Heavy Atom Count

18

UNII

895VG117HN

Drug Indication

Investigated for use/treatment in hepatitis (viral, C).

Wikipedia

Celgosivir

Dates

Last modified: 10-13-2025

Explore Compound Types